3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide

• IUPAC Name: 3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C12H17ClN2O2S/c1-9-11(13)5-2-6-12(9)18(16,17)15-8-10-4-3-7-14-10/h2,5-6,10,14-15H,3-4,7-8H2,1H3
• InChI Key: RXZJZUOIOXUVEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)S(=O)(=O)NCC2CCCN2
• Molecular Formula: C12H17ClN2O2S
• Molecular Weight: 288.79 g/mol

Description

3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide, also known as CPB, is a sulfonamide-based compound that has been widely used in scientific research. It is a potent inhibitor of carbonic anhydrase IX (CA IX), an enzyme that is overexpressed in many types of cancer. CPB has been shown to inhibit tumor growth and metastasis in preclinical studies, making it a promising candidate for cancer therapy.

Mechanism of Action

3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide inhibits CA IX, an enzyme that is overexpressed in many types of cancer cells. CA IX plays a crucial role in regulating the acidity of the tumor microenvironment, which is necessary for tumor growth and metastasis. By inhibiting CA IX, 3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide disrupts the pH balance of the tumor microenvironment, leading to decreased tumor growth and metastasis.
Biochemical and Physiological Effects:
3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease tumor cell proliferation, induce apoptosis, and inhibit angiogenesis. 3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide has also been shown to decrease lactate production and increase oxygen consumption in tumor cells. Additionally, 3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide has been shown to have neuroprotective effects in models of ischemic stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide has several advantages for lab experiments. It is a potent and specific inhibitor of CA IX, making it a useful tool for studying the role of CA IX in cancer and other diseases. 3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide is also relatively easy to synthesize and purify, making it readily available for research. However, there are some limitations to using 3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide in lab experiments. It has low solubility in aqueous solutions, which can limit its use in certain assays. Additionally, 3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide has been shown to have off-target effects on other carbonic anhydrase isoforms, which can complicate data interpretation.

Future Directions

There are several future directions for research on 3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide. One area of interest is the development of 3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide analogs with improved potency and selectivity for CA IX. Another area of interest is the use of 3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide in combination with other cancer therapies, such as chemotherapy and radiation therapy. Additionally, 3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide could be investigated for its potential use in other diseases, such as hypoxic conditions and neurodegenerative diseases. Finally, 3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide could be used as a tool for studying the role of CA IX in various biological processes, such as tumor progression and pH regulation.

Synthesis Methods

3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide can be synthesized using a multistep process that involves the reaction of 3-chloro-2-methylbenzenesulfonyl chloride with pyrrolidine and methylamine. The resulting intermediate is then treated with sodium hydroxide to yield 3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide. The purity of 3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide can be increased using various purification techniques, such as recrystallization or column chromatography.

Scientific Research Applications

3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the growth and metastasis of various types of cancer cells, including breast, lung, and colon cancer. 3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide has also been investigated for its potential use in imaging techniques, as it can target CA IX-expressing tumors. Additionally, 3-chloro-2-methyl-N-(pyrrolidin-2-ylmethyl)benzenesulfonamide has been studied for its potential use in treating hypoxic conditions, such as ischemic stroke and myocardial infarction.